2-Methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile

• Molecular Formula: C14H9ClFNO
• Molecular Weight: 261.68 g/mol
• IUPAC Name: 4-(2-chloro-4-fluorophenoxy)-2-methylbenzonitrile
• InChI: InChI=1S/C14H9ClFNO/c1-9-6-12(4-2-10(9)8-17)18-14-5-3-11(16)7-13(14)15/h2-7H,1H3
• InChI Key: PDCFZQMVOAYEGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=C(C=C(C=C2)F)Cl)C#N

Description

2-Methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile is a useful research compound. Its molecular formula is C14H9ClFNO and its molecular weight is 261.68 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A stirred solution of 4-chloro-2-methylbenzonitrile (4.7 g., 0.03 mole) and the potassium salt of 2-chloro-4-fluorophenol (5.54 g., 0.03 mole) in 40 ml of dimethyl acetamide was heated for 48 hours at 150° C. The cooled reaction mixture was diluted with 200 ml. of water to precipitate a brown oil. An ether extract yielded 7.6 g of 2-methyl-4-(2'-chloro-4'-fluorophenoxy)benzonitrile as a brown oil in about 90% purity.